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Compound of Interest

Compound Name: (+)-Camphanic acid chloride

Cat. No.: B1139735

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chiral resolving agents is paramount. (+)-Camphanic acid
chloride, a derivative of camphor, is a widely utilized chiral resolving agent for alcohols and
amines.[1][2][3][4] Its efficacy is intrinsically linked to its physical characteristics and stability.
This technical guide provides an in-depth overview of the core physical properties and stability
profile of (+)-camphanic acid chloride, presenting quantitative data in structured tables and
outlining key considerations for its handling and storage.

Core Physical and Chemical Properties

(+)-Camphanic acid chloride is a colorless to off-white crystalline solid.[5][6] As a chiral
molecule, its optical activity is a critical parameter for its application in enantiomeric resolution.

Property Value References
Molecular Formula C10H13ClOs3 [7]

Molecular Weight 216.66 g/mol [1]

Melting Point 71-73 °C [6]
Appearance Off-white to yellow powder or 6171

crystals

[0]23/D +18+1°, c=2in

Optical Activity gi
ioxane
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Spectral Data

Spectroscopic data is essential for the identification and characterization of (+)-camphanic

acid chloride. Key spectral features are summarized below.

Spectroscopic Technique

Key Features and References

Characteristic peaks corresponding to the

camphor scaffold are observable. Spectra are

1H NMR _ _ _
available in chemical databases for reference.[8]
[9]
Spectra are available for the parent compound,
13C NMR (+)-camphanic acid, providing a reference for

the carbon skeleton.[10]

Infrared (IR) Spectroscopy

Strong carbonyl stretching frequencies are
characteristic of the acid chloride and lactone
functional groups, typically observed around
1780-1805 cm~1.[4][6][11][12]

Mass Spectrometry (MS)

The mass spectrum will show the molecular ion

peak and characteristic fragmentation patterns.

Solubility Profile

The solubility of (+)-camphanic acid chloride is a crucial factor in its use as a derivatizing

agent.
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Solvent Solubility References
Dichloromethane Soluble

Ether Soluble

Ethyl Acetate Soluble

Methanol Soluble

Toluene Soluble (50 g/100 mL at 0 °C) [41161[12]
Petroleum Ether Crystallizes from [4161[12]
Water Reacts [4]

Stability and Reactivity

The stability of (+)-camphanic acid chloride is a critical consideration for its storage and
handling. As an acyl chloride, it is highly susceptible to hydrolysis.

Moisture Sensitivity: The primary stability concern for (+)-camphanic acid chloride is its
reactivity with water.[1][5] It readily undergoes hydrolysis to form (+)-camphanic acid and
hydrochloric acid.[1][5] This reaction is a nucleophilic acyl substitution where water acts as the
nucleophile.[1] Consequently, exposure to atmospheric moisture or wet solvents will lead to the
degradation of the reagent.[1][13][14]

Thermal Stability: While stable at recommended storage temperatures, thermal decomposition
can lead to the release of irritating gases and vapors, including carbon monoxide, carbon
dioxide, and hydrogen chloride gas.[15]

Incompatibilities: (+)-Camphanic acid chloride is incompatible with strong oxidizing agents,
bases, and, most notably, water and other protic solvents like alcohols.[15][16]

Experimental Protocols: Handling and Storage

Due to its moisture sensitivity, specific handling and storage protocols are imperative to
maintain the integrity of (+)-camphanic acid chloride.

Storage:
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o Temperature: Store in a cool, dry, and well-ventilated place.[17] Recommended storage
temperatures are typically between 2-8°C.[6]

o Atmosphere: Storage under an inert atmosphere (e.g., nitrogen or argon) is recommended to
prevent hydrolysis.[1]

» Container: Keep the container tightly closed.[17][18]
Handling:

e Environment: Handle in a well-ventilated area, preferably under a chemical fume hood.[15]
[17]

o Precautions: Avoid contact with skin and eyes.[17] Wear suitable protective clothing,
including gloves and eye protection.[15][17] Avoid the formation of dust and aerosols.[17]

e Reaction Conditions: Reactions involving (+)-camphanic acid chloride should be
conducted under anhydrous conditions using dry solvents.[1]

Logical Workflow for Stability Considerations

The following diagram illustrates the key factors affecting the stability of (+)-camphanic acid
chloride and the necessary preventative measures.
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Stability Profile of (+)-Camphanic Acid Chloride

(+)-Camphanic Acid Chloride

is exposed to requires

Factors

Incompatible Materials Store in Cool, Dry Place Inert Atmosphere
(Bases, Alcohols) f

Moisture/Water (Nitrogen/Argon)

Elevated Temperature

Use Anhydrous Solvents

Degradation Pathways

Hydrolysis Thermal Decomposition Reaction

Degradation Products

(+)-Camphanic Acid + HCI Esters, Amides, etc.

CO, CO2, HCl gas |

Click to download full resolution via product page

Caption: Logical workflow of (+)-camphanic acid chloride stability.
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In conclusion, while (+)-camphanic acid chloride is a powerful and effective chiral resolving
agent, its utility is contingent upon careful handling and storage to mitigate its inherent moisture
sensitivity. By adhering to the guidelines outlined in this document, researchers can ensure the
integrity and reactivity of this important chemical tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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